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Compound of Interest

Compound Name: 7-Hydroxycannabidiol-d10

Cat. No.: B15557737 Get Quote

Disclaimer: This document provides guidance on the proper disposal of 7-
Hydroxycannabidiol-d10. This information is intended for researchers, scientists, and drug

development professionals and is based on publicly available safety data for the non-

deuterated parent compound, 7-Hydroxycannabidiol. Disposal procedures for deuterated and

non-deuterated compounds are generally identical. However, all laboratory waste must be

managed and disposed of in strict accordance with local, state, and federal regulations. Always

consult your institution's Environmental Health and Safety (EHS) department for specific

protocols and requirements.

7-Hydroxycannabidiol-d10, a deuterated metabolite of cannabidiol, is primarily used for

research purposes.[1][2][3] Proper disposal is critical to ensure personnel safety and

environmental protection. The disposal method will depend on whether the compound is in its

pure solid form or dissolved in a solvent.

Hazard Identification and Summary
Before handling, it is crucial to be aware of the potential hazards associated with 7-

Hydroxycannabidiol and any solvents it may be dissolved in. The compound itself is classified

as harmful, and it is often supplied in a flammable solvent like acetonitrile or methanol.[4][5]
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Substance CAS Number Key Hazards
GHS Hazard

Statements

(–)-7-hydroxy

Cannabidiol
50725-17-2

Harmful if swallowed,

in contact with skin, or

if inhaled.[6]

H302+H312+H332[6]

Acetonitrile (as a

solvent)
75-05-8

Highly flammable

liquid and vapor;

Harmful if swallowed,

in contact with skin, or

if inhaled; Causes

serious eye irritation.

[4]

H225,

H302+H312+H332,

H319[4]

Methanol (as a

solvent)
67-56-1

Highly flammable

liquid and vapor; Toxic

if swallowed, in

contact with skin or if

inhaled; Causes

damage to organs.[5]

H225,

H301+H311+H331,

H370[5]

Step-by-Step Disposal Protocol
1. Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing

appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile).

Safety glasses or goggles.

A lab coat.

Ensure work is conducted in a well-ventilated area or a chemical fume hood.[4]

2. Waste Identification and Segregation:

Determine the form of the waste: Is it a solid, or is it dissolved in a solvent?
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Segregate the waste: Do not mix 7-Hydroxycannabidiol-d10 waste with other chemical

waste streams unless permitted by your institution's EHS department.

3. Disposal of Liquid Waste (Solutions): 7-Hydroxycannabidiol-d10 is often supplied in a

solvent such as acetonitrile or methanol.[4][5] This solution is considered hazardous waste due

to both the toxicity of the solute and the flammability and toxicity of the solvent.

Collect the waste: Pour the waste solution into a designated, properly labeled hazardous

waste container. The container must be compatible with the solvent (e.g., a high-density

polyethylene or glass container for acetonitrile or methanol).

Label the container: The label should clearly state "Hazardous Waste" and list all contents,

including "7-Hydroxycannabidiol-d10" and the solvent (e.g., "Acetonitrile"). Include the

approximate concentrations and volumes.

Store the container: Keep the waste container tightly sealed and store it in a designated

satellite accumulation area until it is collected by your institution's EHS personnel.[4] Ensure

the storage area is cool and well-ventilated.[4]

4. Disposal of Solid Waste: If you have 7-Hydroxycannabidiol-d10 in its pure, solid form:

Package the waste: Place the solid waste in a sealed, labeled container.

Label the container: Clearly label the container as "Hazardous Waste" with the full chemical

name "7-Hydroxycannabidiol-d10".

Store for pickup: Store the container in the designated satellite accumulation area for

collection by EHS.

5. Disposal of Contaminated Materials: Any materials that have come into direct contact with 7-
Hydroxycannabidiol-d10 (e.g., pipette tips, gloves, weigh boats, paper towels) should be

considered hazardous waste.

Collect contaminated items: Place all contaminated solid waste into a designated, labeled

hazardous waste bag or container.
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Label appropriately: The container should be labeled to indicate it contains chemically

contaminated debris.

Dispose according to institutional guidelines: Follow your EHS department's procedures for

the disposal of chemically contaminated lab materials.

6. Decontamination of Empty Containers:

Rinse the container: Triple rinse the empty container with a suitable solvent (e.g., ethanol or

acetone).

Collect the rinsate: The rinsate must be collected and disposed of as hazardous liquid waste.

[4]

Dispose of the container: Once decontaminated, the container can typically be disposed of

as non-hazardous waste (e.g., broken glass box or regular trash), but confirm this with your

EHS department.[4] Never wash chemical containers in a sink that drains to the sanitary

sewer.

Experimental Workflow and Disposal Decision
Process
The following diagram illustrates the decision-making process for the proper disposal of 7-
Hydroxycannabidiol-d10 waste.
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Caption: Waste Disposal Workflow for 7-Hydroxycannabidiol-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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